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Compound of Interest

Compound Name: Diethylmethoxyborane

Cat. No.: B030974 Get Quote

This guide provides essential safety information, troubleshooting advice, and frequently asked

questions for researchers, scientists, and drug development professionals working with

Diethylmethoxyborane.

Frequently Asked Questions (FAQs)
Q1: What is Diethylmethoxyborane and why is it considered hazardous?

A1: Diethylmethoxyborane is a colorless or yellowish transparent liquid used in

pharmaceutical and organic synthesis.[1][2] It is highly hazardous due to its pyrophoric nature,

meaning it can ignite spontaneously in air.[3][4][5] It is also classified as a highly flammable

liquid and vapor.[6][7]

Q2: What are the primary hazards associated with Diethylmethoxyborane exposure?

A2: Diethylmethoxyborane poses several health risks. It is harmful if swallowed, inhaled, or in

contact with skin.[3][7] It can cause severe skin burns, eye damage, and may lead to an

allergic skin reaction.[3][5][6] Additionally, it is suspected of causing cancer and may cause

damage to organs through prolonged or repeated exposure.[5][6][7]

Q3: What immediate actions should be taken in case of accidental exposure?

A3:
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Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, ensuring to

hold the eyelids open.[8] Seek immediate medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4][6] Never give anything by

mouth to an unconscious person.[8] In all cases of exposure, seek immediate medical

attention.[6]

Q4: How should Diethylmethoxyborane be stored?

A4: Store Diethylmethoxyborane in a tightly closed container in a cool, dry, and well-

ventilated place, away from heat, sparks, and open flames.[4][8] It should be handled and

stored under an inert gas like dry nitrogen or argon.[8] Some formulations may form explosive

peroxides over time, so containers should be dated upon opening and checked for peroxide

formation.[4][5]
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Issue Possible Cause Solution

Small spill of

Diethylmethoxyborane

Accidental release during

transfer or handling.

Cover the spill with dry lime,

sand, or soda ash. Use non-

sparking tools to place the

material into a covered

container for disposal.

Ventilate the area and wash

the spill site after cleanup.[8]

Do not use water or

halogenated extinguishers.[8]

Fire involving

Diethylmethoxyborane

Spontaneous ignition upon

contact with air or exposure to

an ignition source.

For small fires, use a dry

chemical, carbon dioxide

(CO2), or sand to extinguish.

[4] Do NOT use water. For

larger fires, an alcohol-

resistant foam may be used.[4]

If possible and safe, shut off

the source of the leak.[8]

Firefighters should wear self-

contained breathing apparatus

and full protective gear.[4][7]

Crystals observed in

Diethylmethoxyborane solution

Potential peroxide formation,

especially in solutions with

THF.

If peroxide formation is

suspected, do not open or

move the container as it could

be extremely dangerous.[4][5]

[6] Contact your institution's

environmental health and

safety department for guidance

on disposal.
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Property Value Source

Molecular Formula C5H13BO [3]

Molecular Weight 99.97 g/mol [3]

Density (Neat) 0.761 g/mL at 25 °C [9][10]

Density (1.0 M in THF) 0.868 g/mL at 25 °C

Flash Point (Neat) -9 °C [1]

Flash Point (50% in THF) -17 °C [2]

Flash Point (1.0 M in THF) -18 °C (closed cup)

Experimental Protocols: Safe Handling Workflow
Preparation and Personal Protective Equipment (PPE)

Work Area: All manipulations should be performed in a certified chemical fume hood with the

sash at the lowest practical height. The work area should be free of flammable materials and

ignition sources.

Inert Atmosphere: Use an inert atmosphere (e.g., nitrogen or argon) for all transfers and

reactions. This can be achieved using a glovebox or Schlenk line techniques.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[7]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[8]

Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[8]

Respiratory Protection: For operations with a potential for inhalation exposure, use a

NIOSH/MSHA approved respirator.[7][8]

Reagent Transfer
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Syringe/Cannula Transfer: Use a clean, dry, and inert gas-purged syringe or double-tipped

needle (cannula) for transferring Diethylmethoxyborane.

Grounding: Ensure that both the source and receiving containers are properly grounded to

prevent static discharge.[4][6]

Slow Addition: When adding Diethylmethoxyborane to a reaction mixture, do so slowly and

in a controlled manner to manage any exothermic reactions.

Waste Disposal
Quenching: Unused or residual Diethylmethoxyborane must be quenched safely. A

common method is to slowly add the borane solution to a stirred, cooled (ice bath) solution of

a protic solvent like isopropanol. The quenching process should be done under an inert

atmosphere.

Waste Collection: Collect all quenched waste in a properly labeled hazardous waste

container.

Regulations: Dispose of all waste in accordance with local, state, and federal regulations.[8]

Visualizations
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Caption: Safe handling workflow for Diethylmethoxyborane.
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Caption: Emergency response logical relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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